Ethyl 1-(3-bromophenyl)-4-((2-methylbenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(3-bromophenyl)-4-[(2-methylphenyl)methoxy]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H19BrN2O4/c1-3-27-21(26)20-18(28-13-15-8-5-4-7-14(15)2)12-19(25)24(23-20)17-10-6-9-16(22)11-17/h4-12H,3,13H2,1-2H3
• InChI Key: ZGQANMAMIVHNAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC=CC=C2C)C3=CC(=CC=C3)Br
• Molecular Formula: C21H19BrN2O4
• Molecular Weight: 443.3 g/mol

Description

Ethyl 1-(3-bromophenyl)-4-((2-methylbenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H19BrN2O4 and its molecular weight is 443.297. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized various derivatives of dihydropyridazine and related compounds, focusing on their antimicrobial, antioxidant, and biological activities. For instance, Dey et al. (2022) synthesized 3,4-dihydropyrimidin-2-one derivatives, which showed significant antimicrobial and antioxidant activities. This suggests the potential utility of similar compounds in developing new antimicrobial agents (Dey et al., 2022).

Anticancer Evaluation

Some studies have focused on evaluating the anticancer potential of dihydropyridazine derivatives. Bekircan et al. (2008) explored the synthesis and anticancer evaluation of new 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, which were screened against a panel of cancer cell lines, demonstrating their potential in cancer treatment research (Bekircan et al., 2008).

Antimicrobial and Antioxidant Activities

The synthesis and characterization of novel pyrazoline derivatives by Turkan et al. (2019) revealed that these compounds are effective inhibitors of human carbonic anhydrase I and II isozymes and the acetylcholinesterase enzyme, indicating their potential in developing treatments for conditions related to enzyme dysfunction (Turkan et al., 2019).

Synthetic Applications and Novel Heterocycles

Research on the synthesis of novel heterocycles utilizing thiophene-incorporated thioureido substituent as precursors by Abdel-Motaal et al. (2020) demonstrated potent activity against the colon HCT-116 human cancer cell line, highlighting the versatility of these compounds in synthesizing new heterocyclic compounds with significant biological activities (Abdel-Motaal et al., 2020).